Cas no 903094-68-8 (1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID)

1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID structure
903094-68-8 structure
Product Name:1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
CAS No:903094-68-8
MF:C13H22N2O4
MW:270.324783802032
CID:891858
PubChem ID:45357031
Update Time:2025-04-19

1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
    • 903094-68-8
    • Inchi: 1S/C13H22N2O4/c1-13(2,3)19-12(18)15-7-10(8-15)14-5-4-9(6-14)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)
    • InChI Key: BRPUZBGXSLNYIG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)N1CCC(C(=O)O)C1)=O

Computed Properties

  • Exact Mass: 270.15800
  • Monoisotopic Mass: 270.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.08000
  • LogP: 0.88800
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